Cas no 1806308-51-9 (5-Fluoro-6-(trifluoromethyl)picolinaldehyde)

• Product Name: 5-Fluoro-6-(trifluoromethyl)picolinaldehyde
• CAS No: 1806308-51-9
• MF: C₇H₃F₄NO
• MW: 193.098435640335
• CID: 4905400
• Update Time: 2025-06-29

5-Fluoro-6-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C7H3F4NO/c8-5-2-1-4(3-13)12-6(5)7(9,10)11/h1-3H
• InChI Key： PDKVQHCURXAMGM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-6-(trifluoromethyl)picolinaldehyde

Introduction to 5-Fluoro-6-(trifluoromethyl)picolinaldehyde (CAS No. 1806308-51-9)

5-Fluoro-6-(trifluoromethyl)picolinaldehyde (CAS No. 1806308-51-9) is a fluorinated heterocyclic aldehyde that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the picoline family, which is characterized by a pyridine ring substituted with various functional groups. The presence of both fluoro and trifluoromethyl substituents in the molecule imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 5-Fluoro-6-(trifluoromethyl)picolinaldehyde consists of a pyridine core with a formyl group at the 4-position and fluorine at the 5-position, while the 6-position is substituted with a trifluoromethyl group. This specific arrangement of substituents contributes to the compound's reactivity and interaction with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacological properties. 5-Fluoro-6-(trifluoromethyl)picolinaldehyde has been extensively studied for its potential applications in the synthesis of active pharmaceutical ingredients (APIs). Its aldehyde functionality makes it a versatile intermediate for further chemical modifications, allowing chemists to explore diverse pharmacophores and develop novel therapeutic agents.

One of the most compelling aspects of 5-Fluoro-6-(trifluoromethyl)picolinaldehyde is its role as a building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, research has demonstrated its utility in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The trifluoromethyl group enhances binding affinity by increasing lipophilicity, while the fluoro atom improves metabolic stability, making these inhibitors more effective and durable in vivo.

Moreover, the picoline scaffold has shown promise in antimicrobial applications. Studies have highlighted the activity of derivatives of 5-Fluoro-6-(trifluoromethyl)picolinaldehyde against resistant bacterial strains. The combination of fluoro and trifluoromethyl substituents disrupts bacterial cell wall synthesis and other vital processes, offering a new avenue for combating infections caused by multidrug-resistant pathogens.

The synthesis of 5-Fluoro-6-(trifluoromethyl)picolinaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets pharmaceutical-grade standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play a pivotal role in constructing the desired molecular framework efficiently.

In terms of pharmacokinetic properties, 5-Fluoro-6-(trifluoromethyl)picolinaldehyde exhibits favorable characteristics that make it an attractive candidate for drug development. The fluorine atoms contribute to increased bioavailability by enhancing membrane permeability, while the trifluoromethyl group improves binding to target proteins. These properties collectively contribute to prolonged half-life and reduced dosing frequency, which are desirable traits in therapeutic agents.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-Fluoro-6-(trifluoromethyl)picolinaldehyde. Molecular modeling studies have been conducted to predict binding interactions with biological targets, providing insights into rational drug design. These computational approaches complement traditional experimental methods, enabling researchers to optimize lead compounds more efficiently.

The impact of fluorine substitution on pharmacological activity has been well-documented in various therapeutic areas. For example, fluoroquinolones, a class of antibiotics derived from quinoline structures, rely on fluorine atoms to enhance their antibacterial efficacy. Similarly, 5-Fluoro-6-(trifluoromethyl)picolinaldehyde serves as a precursor for developing antiviral and anticancer agents where fluorine substitution plays a critical role in improving drug potency and selectivity.

Industrial-scale production of 5-Fluoro-6-(trifluoromethyl)picolinaldehyde is feasible with modern chemical manufacturing technologies. Continuous flow reactors have been utilized to enhance reaction efficiency and scalability while maintaining high purity standards. These innovations ensure that pharmaceutical companies can produce this compound cost-effectively without compromising on quality.

Regulatory considerations are also an important aspect when developing drugs based on intermediates like 5-Fluoro-6-(trifluoromethyl)picolinaldehyde. Compliance with Good Manufacturing Practices (GMP) ensures that the final APIs meet stringent safety and efficacy requirements before reaching clinical trials. Regulatory agencies such as the FDA and EMA provide guidelines for synthetic pathways and quality control measures to ensure consistency across batches.

The future prospects for 5-Fluoro-6-(trifluoromethyl)picolinaldehyde are promising as ongoing research continues to uncover new applications in medicine and biotechnology. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality efficiently. By leveraging cutting-edge synthetic methodologies and computational tools, scientists can accelerate the development pipeline for novel therapeutics derived from this versatile intermediate.